2-(3-bromothiophen-2-yl)pyrrolidine hydrochloride
Overview
Description
2-(3-bromothiophen-2-yl)pyrrolidine hydrochloride is a chemical compound that features a pyrrolidine ring substituted with a bromothiophene group
Preparation Methods
The synthesis of 2-(3-bromothiophen-2-yl)pyrrolidine hydrochloride typically involves the following steps:
Chemical Reactions Analysis
2-(3-bromothiophen-2-yl)pyrrolidine hydrochloride can undergo various chemical reactions:
Substitution Reactions: The bromine atom on the thiophene ring can be substituted with other nucleophiles under appropriate conditions.
Oxidation and Reduction: The compound can be oxidized or reduced depending on the reagents and conditions used.
Coupling Reactions: It can participate in further coupling reactions to form more complex molecules.
Scientific Research Applications
2-(3-bromothiophen-2-yl)pyrrolidine hydrochloride has several applications in scientific research:
Medicinal Chemistry: It is used as a building block for the synthesis of biologically active molecules.
Materials Science: The compound can be used in the development of new materials with unique electronic properties.
Chemical Biology: It serves as a tool for studying biological processes and pathways.
Mechanism of Action
The mechanism of action of 2-(3-bromothiophen-2-yl)pyrrolidine hydrochloride depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The exact molecular targets and pathways involved would vary based on the specific context of its use.
Comparison with Similar Compounds
2-(3-bromothiophen-2-yl)pyrrolidine hydrochloride can be compared with similar compounds such as:
2-(5-bromothiophen-2-yl)pyrrolidine hydrochloride: This compound has a similar structure but with the bromine atom in a different position on the thiophene ring.
Pyrrolidine Derivatives: Other pyrrolidine derivatives with different substituents can be compared based on their chemical properties and applications.
This detailed overview provides a comprehensive understanding of this compound, its preparation, reactions, applications, and comparisons with similar compounds
Properties
CAS No. |
2742656-01-3 |
|---|---|
Molecular Formula |
C8H11BrClNS |
Molecular Weight |
268.6 |
Purity |
95 |
Origin of Product |
United States |
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